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Compound of Interest

Compound Name: 2-Amino-n-isopropylbenzamide

Cat. No.: B048454 Get Quote

Welcome to the technical support guide for 2-Amino-n-isopropylbenzamide (CAS 30391-89-

0). This resource is designed for researchers, scientists, and drug development professionals

to ensure the safe and effective handling of this compound in a laboratory setting. Adherence to

these guidelines is critical for minimizing risk and ensuring the integrity of your experimental

outcomes.

I. Hazard Identification and Risk Assessment
2-Amino-n-isopropylbenzamide is a chemical intermediate that requires careful handling due

to its potential health hazards.[1][2] A thorough risk assessment should be conducted before

any experiment.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4
H302: Harmful if swallowed[1]

[2]

Skin irritation 2
H315: Causes skin irritation[1]

[2]

Serious eye irritation 2
H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[1][2]

II. Frequently Asked Questions (FAQs)
Q1: What are the primary routes of exposure to 2-Amino-n-isopropylbenzamide?

A1: The primary routes of exposure are inhalation of the powder, skin contact, eye contact, and

ingestion.[1] It is crucial to use appropriate personal protective equipment (PPE) and

engineering controls to minimize these risks.

Q2: What is the appropriate Personal Protective Equipment (PPE) for handling this compound?

A2: The minimum required PPE includes:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]

Hand Protection: Use chemical-resistant gloves such as nitrile rubber.[3] Always inspect

gloves for integrity before use and dispose of contaminated gloves properly.

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.[1][3]

Respiratory Protection: If working with the powder outside of a fume hood or in a poorly

ventilated area, a suitable respirator is recommended to avoid inhaling dust particles.[1][3]
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Q3: How should I properly store 2-Amino-n-isopropylbenzamide?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[4] It should be stored locked up and away from incompatible materials such as strong

oxidizing agents.[1][5]

Q4: What are the physical and chemical properties I should be aware of?

A4: Key properties include:

Appearance: Powder[6]

Molecular Formula: C₁₀H₁₄N₂O[7][8]

Molecular Weight: 178.23 g/mol [7][8]

Melting Point: 147 °C[7][9]

III. Troubleshooting and Emergency Procedures
This section provides guidance on how to respond to specific issues you may encounter during

your experiments.

Spill Management
Issue: I've spilled 2-Amino-n-isopropylbenzamide powder on the bench.

Solution:

Evacuate and Alert: Alert personnel in the immediate area and restrict access.[10]

Assess the Spill: Determine the extent of the spill and if you can safely clean it up with the

available spill kit.

Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-

resistant gloves. For larger spills, respiratory protection may be necessary.[10]

Clean-up Procedure:
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Gently cover the spill with an absorbent material to avoid generating dust.

Use a wet cleaning method or a HEPA vacuum to clean the area.[11]

Place all contaminated materials into a sealed, labeled container for hazardous waste

disposal.[3][10]

Decontaminate: Clean the spill area thoroughly with soap and water.[12]

First Aid Measures
Issue: What should I do in case of accidental exposure?

Solution:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][12]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, seek medical attention.[1][12]

Eye Contact

Immediately rinse the eyes cautiously with water

for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[1]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1][13]

IV. Experimental Protocols: Best Practices
Weighing 2-Amino-n-isopropylbenzamide
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The primary hazard when weighing this compound is the inhalation of fine powder.

Workflow for Weighing Hazardous Powders:

Preparation

Weighing Process

Cleanup and Disposal

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare weighing area in a
chemical fume hood or ventilated enclosure

Review Safety Data Sheet (SDS)

Tare the balance with a
weighing paper or container

Carefully transfer the powder
using a spatula

Keep the main container
closed as much as possible

Record the final weight

Securely seal the stock container

Decontaminate the spatula and
weighing area

Dispose of contaminated materials
in a labeled waste container

Wash hands thoroughly
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Click to download full resolution via product page

Caption: Workflow for Safely Weighing 2-Amino-n-isopropylbenzamide.

Disposal of 2-Amino-n-isopropylbenzamide Waste
All waste containing this compound must be treated as hazardous.

Waste Disposal Decision Tree:

Waste Generated

Is the waste solid or liquid?

Solid Waste
(e.g., contaminated gloves, paper)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Collect in a designated,
sealed, and labeled

solid hazardous waste container

Collect in a designated,
sealed, and labeled

liquid hazardous waste container

Store waste container in a
secondary containment in a

designated satellite accumulation area

Arrange for pickup by the
Environmental Health and Safety (EHS) department

Click to download full resolution via product page

Caption: Decision Tree for Proper Waste Disposal.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b048454?utm_src=pdf-body-img
https://www.benchchem.com/product/b048454?utm_src=pdf-body
https://www.benchchem.com/product/b048454?utm_src=pdf-body
https://www.benchchem.com/product/b048454?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


V. References
2-Amino-N-isopropylbenzamide SDS, 30391-89-0 Safety Data Sheets - ECHEMI. (n.d.).

Retrieved from --INVALID-LINK--

2-AMINO-N-ISOPROPYL BENZAMIDE - ChemBK. (2024-04-09). Retrieved from --INVALID-

LINK--

2-Amino-N-isopropylbenzamide | C10H14N2O | CID 94411 - PubChem. (n.d.). Retrieved

from --INVALID-LINK--

Weighing Hazardous Powders in the Laboratory - Environment, Health & Safety. (n.d.).

Retrieved from --INVALID-LINK--

SAFETY DATA SHEET - Sigma-Aldrich. (2024-09-06). Retrieved from --INVALID-LINK--

Safe Handling Practices for Laboratory Chemicals - GZ Industrial Supplies. (2025-05-26).

Retrieved from --INVALID-LINK--

First Aid Procedures for Chemical Hazards | NIOSH - CDC. (n.d.). Retrieved from --INVALID-

LINK--

SAFETY DATA SHEET - Sigma-Aldrich. (2025-11-06). Retrieved from --INVALID-LINK--

2-Amino-N-isopropylbenzamide - LGC Standards. (n.d.). Retrieved from --INVALID-LINK--

2-Amino-N-isopropylbenzamide | 30391-89-0 - Coompo. (n.d.). Retrieved from --INVALID-

LINK--

3-Amino-N-isopropylbenzamide - CymitQuimica. (2023-07-31). Retrieved from --INVALID-

LINK--

2-Amino-n-isopropylbenzamide - LookChem. (n.d.). Retrieved from --INVALID-LINK--

2-amino-N-isopropylbenzamide - AERU. (n.d.). Retrieved from --INVALID-LINK--

Safety Rules in Chemical Laboratories: A Practical Guide | US - SDS Management Software.

(2025-10-07). Retrieved from --INVALID-LINK--

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b048454?utm_src=pdf-body
https://www.benchchem.com/product/b048454?utm_src=pdf-body
https://www.benchchem.com/product/b048454?utm_src=pdf-body
https://www.benchchem.com/product/b048454?utm_src=pdf-body
https://www.benchchem.com/product/b048454?utm_src=pdf-body
https://www.benchchem.com/product/b048454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure

Personnel Safety and Prevent Accidents. (n.d.). Retrieved from --INVALID-LINK--

5 - SAFETY DATA SHEET. (n.d.). Retrieved from --INVALID-LINK--

SAFETY DATA SHEET - Merck Millipore. (2025-08-29). Retrieved from --INVALID-LINK--

Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf. (n.d.).

Retrieved from --INVALID-LINK--

p-amino benzamide - msds cas - Oxford Lab Fine Chem LLP. (n.d.). Retrieved from --

INVALID-LINK--

N-Isopropylbenzamide | C10H13NO | CID 79503 - PubChem. (n.d.). Retrieved from --

INVALID-LINK--

2-Amino-N-isopropyl-benzamide | 30391-89-0 | Manchester Organics. (n.d.). Retrieved from

--INVALID-LINK--

2-AMINO-N-METHYLBENZAMIDE SDS, 4141-08-6 Safety Data Sheets - ECHEMI. (n.d.).

Retrieved from --INVALID-LINK--

Essential Procedures for the Safe Disposal of 4-amino-N-(2-chlorophenyl)benzamide -

Benchchem. (n.d.). Retrieved from --INVALID-LINK--

2-amino-N-isopropylbenzamide | CAS 30391-89-0 | SCBT. (n.d.). Retrieved from --

INVALID-LINK--

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

